molecular formula C12H11NO4 B2529357 N-methoxy-N-methyl-2-oxo-2H-chromene-3-carboxamide CAS No. 1181532-72-8

N-methoxy-N-methyl-2-oxo-2H-chromene-3-carboxamide

Cat. No. B2529357
CAS RN: 1181532-72-8
M. Wt: 233.223
InChI Key: CLAZBWVLKHNCJI-UHFFFAOYSA-N
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Description

  • IUPAC Name : N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide .

Synthesis Analysis

The synthesis of this compound involves the reaction of 4-methoxyphenyl isocyanate with a suitable precursor, such as 2H-chromene-3-carboxylic acid . The amide linkage forms during this process. The overall yield, melting point, and spectroscopic data (such as 1H NMR) are essential for characterizing the synthesized compound .


Molecular Structure Analysis

The molecular structure of N-methoxy-N-methyl-2-oxo-2H-chromene-3-carboxamide consists of a coumarin core with a methoxy group (OCH₃) at one end and an amide functional group (CONH) at the other. The methyl group (CH₃) is attached to the nitrogen atom of the amide. The chromene ring system contributes to its aromaticity .


Physical And Chemical Properties Analysis

  • Melting Point : The compound exhibits a melting point range of 352-355°C .
  • Stability : The compound remains stable under dynamic conditions, as indicated by molecular dynamics simulations .

properties

IUPAC Name

N-methoxy-N-methyl-2-oxochromene-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11NO4/c1-13(16-2)11(14)9-7-8-5-3-4-6-10(8)17-12(9)15/h3-7H,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CLAZBWVLKHNCJI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C(=O)C1=CC2=CC=CC=C2OC1=O)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

233.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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